Cas no 1951-97-9 (Piperazine hydrogen phosphate monohydrate)
Piperazine hydrogen phosphate monohydrate is a crystalline compound commonly utilized in biochemical and pharmaceutical applications. Its key advantages include high purity and stability, making it suitable for use as a buffer agent in enzymatic reactions and molecular biology protocols. The monohydrate form ensures consistent hydration, enhancing reproducibility in experimental conditions. Its zwitterionic properties contribute to effective pH stabilization in aqueous solutions, particularly in the neutral to slightly alkaline range. The compound is also valued for its low toxicity and compatibility with various biological systems. These characteristics make it a reliable choice for research and industrial processes requiring precise buffering capacity and chemical consistency.
1951-97-9 structure
Product Name:Piperazine hydrogen phosphate monohydrate
CAS No:1951-97-9
MF:C29H35Cl2N6O4P
MW:633.505765199661
CID:42226
Update Time:2025-05-20
Piperazine hydrogen phosphate monohydrate Chemical and Physical Properties
Names and Identifiers
-
- Piperazine hydrogen phosphate monohydrate
- phosphoric acid,piperazine
- PIPERAZINE PHOSPHATE,USP27 BP2000 EP5
- Anthalazine phosphate
- EINECS 217-775-8
- Pincets
- Pinrou
- Pinsirup
- Piperazin,Dihydrogenphosphat
- piperazine diphosphate
- piperazine,dihydrogenphosphate
- Piperazine,phosphate
- anthalazinephosphate
- piperazine, compound with phosphoric acid
- piperazate
- Piperazine, phosphate (1:)
-
- Inchi： 1S/C29H32Cl2N6.H3O4P/c30-22-2-4-24-26(20-22)32-8-6-28(24)36-16-12-34(13-17-36)10-1-11-35-14-18-37(19-15-35)29-7-9-33-27-21-23(31)3-5-25(27)29;1-5(2,3)4/h2-9,20-21H,1,10-19H2;(H3,1,2,3,4)
- InChI Key： KATNPMSTHHZOTK-UHFFFAOYSA-N
- SMILES： P(=O)(O)(O)O.C1(=CC=NC2=CC(Cl)=CC=C12)N1CCN(CCCN2CCN(C3C=CN=C4C=C(Cl)C=CC=34)CC2)CC1
Computed Properties
- Exact Mass: 632.18300
- Monoisotopic Mass: 184.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 76.3
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 102A^2
Experimental Properties
- Density: 1.92g/cm3
- Melting Point: 106ºC
- Boiling Point: 468.9ºC at 760 mmHg
- Flash Point: 237.4ºC
- Solubility: 20℃有机溶剂中的溶解度是811mg/L
- PSA: 126.31000
- LogP: 4.50130
- pka: 0[at 20 ℃]
- Solubility: 15.4g/L at 37℃
Piperazine hydrogen phosphate monohydrate Security Information
- Safety Instruction： S26; S37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
Piperazine hydrogen phosphate monohydrate Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Piperazine hydrogen phosphate monohydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AE98314-500mg |
Piperazine phosphate monohydrate |
1951-97-9 | 500mg |
$521.00 | 2024-04-20 | ||
| A2B Chem LLC | AE98314-1g |
Piperazine phosphate monohydrate |
1951-97-9 | 1g |
$933.00 | 2024-04-20 |
Piperazine hydrogen phosphate monohydrate Suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
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(CAS:1951-97-9)Piperazine, phosphate (1:)
Order Number:LE096
Stock Status:in Stock
Quantity:5KG/1KG/25KG/100KG
Purity:99% HPLC
Pricing Information Last Updated:Thursday, 14 August 2025 14:44
Price ($):negotiated
Email:617971708@qq.com
Piperazine hydrogen phosphate monohydrate Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
(CAS:1951-97-9)Piperazine, phosphate (1:)
Purity:99% HPLC
Quantity:5KG/1KG/25KG/100KG
Price ($):Inquiry